Cas no 941889-62-9 (2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941889-62-9
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 5499442
• PubChem ID: 7686858
• Update Time: 2025-08-03

2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• 2-naphthalen-1-yl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• F2783-0424
• AKOS001095479
• Z95981104
• 941889-62-9
• 2-(naphthalen-1-yl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)acetamide
• 2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C22H20N2O2/c25-21(14-17-8-3-7-16-6-1-2-11-20(16)17)23-18-9-4-10-19(15-18)24-13-5-12-22(24)26/h1-4,6-11,15H,5,12-14H2,(H,23,25)
• InChI Key： MMZLMLFQQUGXNW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 344.152477885g/mol
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide

Comprehensive Overview of 2-(Naphthalen-1-yl)-N-3-(2-Oxopyrrolidin-1-yl)Phenylacetamide (CAS No. 941889-62-9)

2-(Naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide, identified by its CAS number 941889-62-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a naphthalene moiety with a pyrrolidinone-linked phenylacetamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural resemblance to bioactive molecules that interact with central nervous system (CNS) targets, though its exact pharmacological profile remains under investigation.

The synthesis of 2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide involves multi-step organic reactions, often starting from 1-naphthaleneacetic acid and 3-amino-N-(2-oxopyrrolidin-1-yl)aniline. Its molecular weight and logP value suggest moderate lipophilicity, which could influence its bioavailability and membrane permeability—a critical factor in drug design. Recent studies highlight its potential as a scaffold for neuroprotective agents or kinase inhibitors, aligning with current trends in targeting protein misfolding diseases and cancer therapeutics.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools like molecular docking and QSAR modeling can predict interactions with biological targets. Searches for "pyrrolidinone derivatives in medicine" or "naphthalene-based drug candidates 2024" reflect growing public interest in novel therapeutics. Notably, the compound’s hydrogen-bonding capacity and aromatic stacking potential make it a candidate for modulating protein-protein interactions, a hot topic in precision medicine.

From a green chemistry perspective, optimizing the synthesis of CAS 941889-62-9 to reduce hazardous byproducts resonates with industry demands for sustainable practices. Analytical techniques such as HPLC purity testing and NMR structural confirmation are essential for ensuring batch consistency, addressing frequent queries like "how to validate synthetic compounds." Furthermore, its stability under various pH conditions is being explored to assess formulation viability—a key concern in pharmaceutical development.

Emerging discussions on bioisosteric replacement strategies often cite 2-(naphthalen-1-yl)-N-3-(2-oxopyrrolidin-1-yl)phenylacetamide as an example of how subtle structural modifications can enhance drug efficacy or reduce off-target effects. Its patent landscape reveals active research in small-molecule therapeutics, particularly for neurodegenerative disorders—a field with high unmet medical needs. Collaborative efforts between academia and biotech firms are accelerating its preclinical evaluation, as seen in recent conference abstracts.

To conclude, 941889-62-9 represents a promising chemical entity bridging medicinal chemistry and translational research. Its versatility underscores the importance of heterocyclic compounds in modern drug pipelines, while its study addresses broader questions about structure-activity relationships and drug-likeness criteria. As the scientific community prioritizes targeted therapies, this compound’s journey from bench to bedside will likely remain a focal point for innovation.